3-(2,6-Dichlorophenyl)-N-mesityl-5-methyl-4-isoxazolecarboxamide
3-(2,6-Dichlorophenyl)-N-mesityl-5-methyl-4-isoxazolecarboxamide
Brand Name:
Vulcanchem
CAS No.:
349145-52-4
VCID:
VC0442630
InChI:
InChI=1S/C20H18Cl2N2O2/c1-10-8-11(2)18(12(3)9-10)23-20(25)16-13(4)26-24-19(16)17-14(21)6-5-7-15(17)22/h5-9H,1-4H3,(H,23,25)
SMILES:
CC1=CC(=C(C(=C1)C)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)Cl)C)C
Molecular Formula:
C20H18Cl2N2O2
Molecular Weight:
389.3g/mol
3-(2,6-Dichlorophenyl)-N-mesityl-5-methyl-4-isoxazolecarboxamide
CAS No.: 349145-52-4
Main Products
VCID: VC0442630
Molecular Formula: C20H18Cl2N2O2
Molecular Weight: 389.3g/mol
| CAS No. | 349145-52-4 |
|---|---|
| Product Name | 3-(2,6-Dichlorophenyl)-N-mesityl-5-methyl-4-isoxazolecarboxamide |
| Molecular Formula | C20H18Cl2N2O2 |
| Molecular Weight | 389.3g/mol |
| IUPAC Name | 3-(2,6-dichlorophenyl)-5-methyl-N-(2,4,6-trimethylphenyl)-1,2-oxazole-4-carboxamide |
| Standard InChI | InChI=1S/C20H18Cl2N2O2/c1-10-8-11(2)18(12(3)9-10)23-20(25)16-13(4)26-24-19(16)17-14(21)6-5-7-15(17)22/h5-9H,1-4H3,(H,23,25) |
| Standard InChIKey | CDDZYJHISRXIGD-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C(=C1)C)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)Cl)C)C |
| Canonical SMILES | CC1=CC(=C(C(=C1)C)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)Cl)C)C |
| PubChem Compound | 1222920 |
| Last Modified | Nov 11 2021 |
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